Cas no 1932377-93-9 (tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate
• CAS No: 1932377-93-9
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD32182545
• CID: 4774224
• PubChem ID: 51777098
• Update Time: 2026-02-26

tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-4-Boc-6-Amino-[1,4]oxazepane
• SB34770
• tert-Butyl (S)-6-amino-1,4-oxazepane-4-carboxylate
• tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate
• 1932377-93-9
• AT16848
• CS-0340071
• (S)-4-BOC-6-AMINO-1,4-OXAZEPANE

• MDL： MFCD32182545
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-4-5-14-7-8(11)6-12/h8H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： QIAURBVQLIUTQH-QMMMGPOBSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@@H](C1)N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate

Advanced Synthesis and Applications of tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate in Medicinal Chemistry

tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate, a key organic compound with CAS number 1932377-93-9, represents a significant advancement in the field of pharmaceutical research. This chemical compound is characterized by its unique stereochemical configuration and functional group arrangement, making it a valuable synthetic intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery and targeted therapy, particularly in the context of neurological disorders and metabolic diseases.

tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate belongs to the class of oxazepane derivatives, which are known for their ability to modulate neurotransmitter systems. The tert-butyl group provides steric hindrance, enhancing the compound's stability and reactivity in synthetic reactions. The 6S configuration is critical for its biological activity, as it ensures the correct spatial orientation of the amino group and carboxylate group, which are essential for target-specific interactions.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of tert-butyl (6S)-6-amino-1,4-oxazepane-4-carboxylate in the synthesis of selective serotonin receptor modulators. The compound's amine functionality allows for facile functional group modification, enabling the design of multi-target drugs with enhanced therapeutic profiles. This chemical versatility has positioned it as a promising candidate in the development of antidepressants and <